Cas no 2138378-68-2 (5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid
• CAS No: 2138378-68-2
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 4641141
• Update Time: 2025-06-13

5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid

• Inchi： 1S/C9H7NO5/c1-14-9(13)5-3-6-4(10-5)2-7(15-6)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： DCGPHZFWWWWBSG-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=CC2OC(C(O)=O)=CC1=2

Additional information on 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid

Introduction to 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic Acid (CAS No. 2138378-68-2)

5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid (CAS No. 2138378-68-2) is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a furo[3,2-b]pyrrole core and a methoxycarbonyl group makes it a versatile intermediate for synthesizing more complex molecules.

The compound belongs to the class of fused heterocycles, which are known for their diverse biological activities and industrial relevance. The furo[3,2-b]pyrrole scaffold is particularly interesting because it mimics the structure of several natural products and bioactive molecules. This structural motif has been extensively studied for its potential in developing new therapeutic agents, particularly in the areas of anti-inflammatory, anti-cancer, and antimicrobial applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The methoxycarbonyl group in 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid not only contributes to the stability of the molecule but also serves as a handle for further functionalization. This allows chemists to easily modify the compound to create derivatives with tailored biological activities.

The synthesis of 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and esterification processes. The precise synthetic route can vary depending on the desired purity and scale of production. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and efficiency in the synthesis process.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structure to develop novel inhibitors targeting various enzymes involved in disease pathways. For instance, studies have shown that derivatives of furo[3,2-b]pyrrole can interact with enzymes like kinases and proteases, which are often overexpressed in cancer cells.

The pharmacological evaluation of 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid and its derivatives has revealed several promising leads. Preclinical studies have indicated that certain modifications to the core structure can enhance binding affinity and selectivity for specific biological targets. This has opened up new avenues for drug discovery and development.

In addition to its pharmaceutical applications, this compound has also shown potential in material science. The unique electronic properties of furo[3,2-b]pyrrole derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the methoxycarbonyl group further enhances their functionality by allowing for better solubility and processability.

The latest research in this field highlights the importance of understanding the relationship between molecular structure and biological activity. Computational methods such as molecular docking and quantum mechanics simulations have been instrumental in predicting how different modifications will affect the compound's behavior. These tools have helped researchers design more effective derivatives with minimal trial-and-error experimentation.

The industrial production of 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid is also gaining traction due to its growing demand in both academic and industrial settings. Manufacturers are continuously optimizing synthetic routes to improve cost-efficiency and scalability. This ensures that researchers have access to sufficient quantities of the compound for their studies without significant financial constraints.

The environmental impact of producing such compounds is another area of concern that researchers are addressing. Green chemistry principles are being applied to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, 5-(methoxycarbonyl)-4H-furo[3,2-b]pyrrole-2-carboxylic acid (CAS No. 2138378-68-2) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to evolve, this compound is likely to play an even greater role in advancing scientific knowledge and technological innovation.